Cas no 27530-67-2 (Scandoside methyl ester)

Scandoside methyl ester structure

Product Name:Scandoside methyl ester

CAS No:27530-67-2

Molecular Formula:C₁₇H₂₄O₁₁

Molecular Weight:404.3659

CID:257427

PubChem ID:442433

Scandoside methyl ester Properties

Names and Identifiers

- Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-7-(hydroxymethyl)-,methyl ester, (1S,4aS,5R,7aS)-
- Feretoside
- Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-...
- Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxy-7-(hydroxymethyl)-,methyl ester
- methyl (1S,4aS,5R,7aS)-5-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
- 10-O-deacetylasperulosidic acid methyl ester
- 6beta-hydroxygeniposide
- deacetyl asperulosidic acid
- deacetylasperulosidic acid methyl ester
- desacetylasperulosidic acid methyl ester
- I07-0201
- methyl deacetylasperulosidate
- Scandoside methyl ester
- [ "Scandoside methyl ester" ]
- Scandiosidemethylester
- C09798
- Methyl 1-(hexopyranosyloxy)-5-hydroxy-7-(hydroxymethyl)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
- Cyclopenta(c)pyran-4-carboxylic acid, 1-(beta-D-glucopyranosyloxy)-1,4aalpha,5,7aalpha-tetrahydro-5beta-hydroxy-7-(hydroxymethyl)-, hexaacetate
- Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosy
- DTXSID80950211
- SCHEMBL20572206
- CHEMBL516850
- CS-0032784
- Q27108249
- FS-9701
- 27530-67-2
- HY-N6249
- Scandioside methyl ester
- AKOS015896743
- CHEBI:9046
- 6β-Hydroxygeniposide
- +Expand
- MDL： MFCD18427733
- InChIKey： WSGPLSDARZNMCW-LPGRTNKPSA-N
- Inchi： 1S/C17H24O11/c1-25-15(24)7-5-26-16(10-6(3-18)2-8(20)11(7)10)28-17-14(23)13(22)12(21)9(4-19)27-17/h2,5,8-14,16-23H,3-4H2,1H3/t8-,9-,10-,11+,12-,13+,14-,16+,17+/m1/s1
- SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@]2([H])C(C([H])([H])O[H])=C([H])[C@]([H])([C@]2([H])C(C(=O)OC([H])([H])[H])=C([H])O1)O[H]

Computed Properties

Exact Mass: 404.131862g/mol
Surface Charge: 0
XLogP3: -3.5
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 6
Monoisotopic Mass: 404.131862g/mol
Monoisotopic Mass: 404.131862g/mol
Topological Polar Surface Area: 175Å²
Heavy Atom Count: 28
Complexity: 647
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 404.4

Experimental Properties

LogP: -3.25830
PSA: 175.37000
Refractive Index: 1.64
Boiling Point: 696.3±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±5.0 mmHg at 25°C
Flash Point: 250.9±25.0 °C
Color/Form: Powder
Density: 1.6±0.1 g/cm3

Scandoside methyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF65861-5mg	Scandioside methyl ester	27530-67-2	98%	5mg	$207.00	2024-04-20
Ambeed	A567704-5mg	6β-Hydroxygeniposide	27530-67-2	98%	5mg	$275.0	2024-07-19
ChemFaces	CFN98330-10mg	Feretoside	27530-67-2	>=98%	10mg	$366
Chengdu Biopurify Phytochemicals Ltd	BP1708-100mg	Feretoside	27530-67-2	98%	100mg	$890	2023-09-20
TargetMol Chemicals	TQ0280-5 mg	Feretoside	27530-67-2	98%	5mg	￥ 2,380
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F40410-5mg	Methyl (1S,4aS,5R,7aS)-5-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate	27530-67-2	,HPLC≥95.0%	5mg	¥3520.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TQ0280-10 mg	Feretoside	27530-67-2		10mg	￥16000.00	2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X198147A-5mg	Scandoside methyl ester	27530-67-2	0.98	5mg	¥3366.0	2024-07-23
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce48258-5mg	Feretoside	27530-67-2	98%	5mg	￥8380.00	2023-09-08

Scandoside methyl ester Suppliers

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

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NAN JING PU YI Biotechnology Co., Ltd.

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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Chengdu Biopurify Phytochemicals Ltd.

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(CAS:27530-67-2)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:27530-67-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

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